Cas no 2639462-37-4 (Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate)

Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate structure
2639462-37-4 structure
Product Name:Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
CAS No:2639462-37-4
MF:C13H22N2O3
MW:254.325383663177
CID:5665557
PubChem ID:165901919
Update Time:2025-07-23

Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27731989
    • tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
    • 2639462-37-4
    • Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
    • Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)8-4-5-9-10(6-8)15-11(16)7-14-9/h8-10,14H,4-7H2,1-3H3,(H,15,16)
    • InChI Key: NRXVEBZNCHRBOY-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1CCC2C(C1)NC(CN2)=O)=O

Computed Properties

  • Exact Mass: 254.16304257g/mol
  • Monoisotopic Mass: 254.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.4Ų

Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731989-0.05g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
0.05g
$912.0 2025-03-19
Enamine
EN300-27731989-0.1g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
0.1g
$956.0 2025-03-19
Enamine
EN300-27731989-0.25g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
0.25g
$999.0 2025-03-19
Enamine
EN300-27731989-0.5g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
0.5g
$1043.0 2025-03-19
Enamine
EN300-27731989-1.0g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
1.0g
$1086.0 2025-03-19
Enamine
EN300-27731989-2.5g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
2.5g
$2127.0 2025-03-19
Enamine
EN300-27731989-5.0g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
5.0g
$3147.0 2025-03-19
Enamine
EN300-27731989-10.0g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4 95.0%
10.0g
$4667.0 2025-03-19
Enamine
EN300-27731989-1g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4
1g
$1086.0 2023-09-10
Enamine
EN300-27731989-5g
tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate
2639462-37-4
5g
$3147.0 2023-09-10

Additional information on Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate

Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate (CAS No. 2639462-37-4): A Comprehensive Overview

Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate, identified by its CAS number 2639462-37-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the decahydroquinoxaline class, a heterocyclic structure known for its versatile biological activities. The presence of a tert-butyl group and a carboxylate moiety at specific positions enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The< strong>decahydroquinoxaline core is a seven-membered aromatic ring system containing two nitrogen atoms, which is a common motif in bioactive molecules. This structural feature contributes to the compound's ability to interact with various biological targets, including enzymes and receptors. The< strong>3-oxo functionality introduces a carbonyl group, which can participate in hydrogen bonding and other interactions, further modulating the compound's biological activity. The< strong>6-carboxylate group adds an additional layer of complexity, influencing solubility, stability, and metabolic pathways.

In recent years, there has been a growing interest in< strong>Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate due to its potential applications in the treatment of various diseases. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and antimicrobial effects. The tert-butyl group, in particular, has been found to enhance the binding affinity of the molecule to its target proteins, improving its therapeutic efficacy.

One of the most intriguing aspects of< strong>Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate is its role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop novel compounds with enhanced biological activity and improved pharmacokinetic profiles. For instance, modifications at the< strong>3-oxo position have led to the discovery of potent inhibitors of key enzymes involved in disease pathways.

The< strong>CAS No. 2639462-37-4 provides a unique identifier for this compound, ensuring accurate tracking and documentation in scientific literature and regulatory databases. This standardized naming system is crucial for researchers who need to reference specific chemical entities in their studies. The CAS number also facilitates the exchange of information between different laboratories and industries, promoting collaboration and innovation in drug development.

The synthesis of< strong>Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the decahydroquinoxaline core efficiently. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

Evaluation of< strong>Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate's biological activity has revealed several promising leads. Preclinical studies have demonstrated its ability to modulate key signaling pathways associated with inflammation and cancer progression. The compound's interaction with target proteins has been characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies provide critical insights into its mechanism of action and potential therapeutic applications.

The pharmacokinetic properties of< strong>Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate are also under investigation to optimize its delivery and efficacy. Factors such as solubility, bioavailability, and metabolic stability are being carefully evaluated to ensure that the compound performs well in vivo. Additionally, efforts are being made to develop formulations that enhance its absorption and distribution throughout the body.

In conclusion,< strong>Tert-butyl 3-oxo-decahydroquinoxaline-6-carboxylate (CAS No. 2639462-37-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutics.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm